Cas no 22698-81-3 (1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-)

1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- structure
22698-81-3 structure
Product Name:1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
CAS No:22698-81-3
MF:C16H12O4S2
MW:332.394082069397
CID:251046
PubChem ID:2763098
Update Time:2025-04-19

1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
    • 2,3,7,8-TETRAMETHYL-1,4,6,9-THIANTHRENETETRONE
    • 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetrone
    • 1,4,6,9-tetraoxo-2,3,7,8-tetramethyl-1,4,6,9-tetrahydro-thianthrene
    • 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetraone
    • FT-0767242
    • DTXSID40376736
    • 22698-81-3
    • Inchi: 1S/C16H12O4S2/c1-5-6(2)10(18)14-13(9(5)17)21-15-11(19)7(3)8(4)12(20)16(15)22-14/h1-4H3
    • InChI Key: XHXPIGHXTFVVOD-UHFFFAOYSA-N
    • SMILES: S1C2C(C(C)=C(C)C(C=2SC2C(C(C)=C(C)C(C1=2)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 332.01800
  • Monoisotopic Mass: 332.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 442.8°Cat760mmHg
  • Flash Point: 189°C
  • Refractive Index: 1.676
  • PSA: 124.76000
  • LogP: 2.22820

1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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